Cas no 1803598-62-0 (piperidin-2-ylmethyl morpholine-4-carboxylate hydrochloride)

• Product Name: piperidin-2-ylmethyl morpholine-4-carboxylate hydrochloride
• CAS No: 1803598-62-0
• CID: 4617231
• Update Time: 2025-10-28

piperidin-2-ylmethyl morpholine-4-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperidin-2-ylmethyl morpholine-4-carboxylate Hydrochloride
• piperidin-2-ylmethyl morpholine-4-carboxylate hydrochloride

Additional information on piperidin-2-ylmethyl morpholine-4-carboxylate hydrochloride

Comprehensive Overview of Piperidin-2-ylmethyl Morpholine-4-carboxylate Hydrochloride (CAS No. 1803598-62-0)

Piperidin-2-ylmethyl morpholine-4-carboxylate hydrochloride (CAS No. 1803598-62-0) is a synthetic organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its piperidine and morpholine moieties, is often explored for its role in drug discovery and development. Researchers are particularly interested in its potential as a building block for novel therapeutics, given its ability to modulate biological targets.

The molecular structure of piperidin-2-ylmethyl morpholine-4-carboxylate hydrochloride combines a piperidine ring with a morpholine carboxylate group, making it a versatile intermediate in medicinal chemistry. Its hydrochloride salt form enhances solubility, which is critical for bioavailability in drug formulations. This compound is frequently discussed in the context of central nervous system (CNS) drug development, as both piperidine and morpholine derivatives are known to interact with neurotransmitter systems.

In recent years, the demand for high-purity synthetic intermediates like CAS No. 1803598-62-0 has surged, driven by advancements in precision medicine and targeted therapy. Pharmaceutical companies and academic labs are increasingly focusing on structure-activity relationship (SAR) studies to optimize the efficacy of lead compounds. The piperidin-2-ylmethyl morpholine-4-carboxylate scaffold is particularly promising for designing molecules with improved pharmacokinetic profiles.

Another area of interest is the compound's potential application in neurodegenerative disease research. With the global rise in conditions like Alzheimer's and Parkinson's, there is a growing need for innovative chemical entities that can cross the blood-brain barrier (BBB). The morpholine component in this compound is known to enhance BBB permeability, making it a valuable candidate for CNS-targeted drugs.

From a synthetic chemistry perspective, CAS No. 1803598-62-0 is often synthesized via multi-step organic reactions, including amide coupling and salt formation. The purity and yield of this compound are critical for its use in high-throughput screening (HTS) assays. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure its quality and consistency.

In the context of green chemistry, researchers are also exploring sustainable methods to produce piperidin-2-ylmethyl morpholine-4-carboxylate hydrochloride. Solvent-free reactions and catalytic processes are being investigated to reduce environmental impact while maintaining high efficiency. This aligns with the broader industry trend toward eco-friendly synthesis.

Given its potential, CAS No. 1803598-62-0 is frequently searched in databases like SciFinder and Reaxys by chemists and pharmacologists. Common queries include "synthesis of piperidin-2-ylmethyl morpholine-4-carboxylate" and "biological activity of morpholine derivatives." These searches reflect the compound's relevance in cutting-edge research.

In summary, piperidin-2-ylmethyl morpholine-4-carboxylate hydrochloride (CAS No. 1803598-62-0) is a compound of significant interest in drug discovery, particularly for CNS-related applications. Its unique structure, combined with its potential for bioavailability optimization, makes it a valuable asset in modern pharmaceutical research. As the field advances, this compound is likely to play a pivotal role in the development of next-generation therapeutics.